3-(2,3-Dimethoxyphenyl)-5-(1-tosylpiperidin-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(2,3-dimethoxyphenyl)-5-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C22H25N3O5S/c1-15-7-9-17(10-8-15)31(26,27)25-13-11-16(12-14-25)22-23-21(24-30-22)18-5-4-6-19(28-2)20(18)29-3/h4-10,16H,11-14H2,1-3H3
• InChI Key: RRZCAVYDLUPLPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C3=NC(=NO3)C4=C(C(=CC=C4)OC)OC
• Molecular Formula: C22H25N3O5S
• Molecular Weight: 443.5 g/mol

Description

3-(2,3-Dimethoxyphenyl)-5-(1-tosylpiperidin-4-yl)-1,2,4-oxadiazole is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds containing an oxadiazole ring.

Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

1,3,4-Oxadiazole derivatives have been synthesized and evaluated for their antimicrobial and anti-proliferative activities. For instance, compounds with variations in the 1,3,4-oxadiazole structure have shown potent activity against Gram-positive and Gram-negative bacteria, as well as pathogenic fungi like Candida albicans. Moreover, these compounds exhibited significant anti-proliferative activity against various cancer cell lines, including prostate, colorectal, hepatocellular, epithelioid carcinoma, and breast cancer, highlighting their potential as therapeutic agents in cancer treatment (L. H. Al-Wahaibi et al., 2021).

Anticancer Evaluation

Specific 1,3,4-oxadiazole derivatives have been designed and synthesized with a focus on anticancer activity . These compounds have demonstrated superior activity against breast cancer cell lines, indicating their potential application in the development of new anticancer drugs (N. Polkam et al., 2021).

Molecular Docking Studies

Rational design and synthesis of 1,3,4-oxadiazole analogues have been conducted, including molecular docking studies to evaluate their mechanism of action as cytotoxic agents and tubulin inhibitors. These studies provide valuable insights into the compound's interaction with biological targets, supporting their development as chemotherapeutic agents (M. Ahsan et al., 2017).

Anticonvulsant Activity

Research on 1,3,4-oxadiazoles also extends to their potential anticonvulsant activity . New derivatives have been synthesized and evaluated, with some showing considerable activity in models for epilepsy. This suggests that modifications to the 1,3,4-oxadiazole scaffold could yield promising candidates for treating seizure disorders (A. Zarghi et al., 2005).